3-{5-[5-(DIETHYLSULFAMOYL)-2-METHOXYPHENYL]-1,3,4-OXADIAZOL-2-YL}-N,N-DIETHYL-4-METHOXYBENZENE-1-SULFONAMIDE

• IUPAC Name: 3-[5-[5-(diethylsulfamoyl)-2-methoxyphenyl]-1,3,4-oxadiazol-2-yl]-N,N-diethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C24H32N4O7S2/c1-7-27(8-2)36(29,30)17-11-13-21(33-5)19(15-17)23-25-26-24(35-23)20-16-18(12-14-22(20)34-6)37(31,32)28(9-3)10-4/h11-16H,7-10H2,1-6H3
• InChI Key: BBWXFCFRNXCHNM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)C2=NN=C(O2)C3=C(C=CC(=C3)S(=O)(=O)N(CC)CC)OC
• Molecular Formula: C24H32N4O7S2
• Molecular Weight: 552.7 g/mol

Description

1,3,4-Oxadiazoles are heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture. Many oxadiazole derivatives exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives involves various methods. One common protocol is the intramolecular cyclization of N-acylhydrazones under oxidative conditions. Another method involves the reaction between different Boc and Cbz-Nα-protected amino acid hydrazides with isoselenocyanato esters via cyclodeselenization.

Molecular Structure Analysis

The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. In the 13 C-NMR spectrum, the signals belonging to the three carbons of the methylene groups appeared at δ C 18.65, 24.38 and 29.16 ppm, while the C=O amide group showed a signal at δ C 166.82 ppm.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-oxadiazoles are diverse. For instance, the reaction between hydrazides and aryl isothiocyanates generates the corresponding thio analogs. Intramolecular cyclization in the presence of KHSO4 gives 1,3,4-oxadiazoles.

Mechanism of Action

While the specific mechanism of action for “3,3’-(1,3,4-oxadiazole-2,5-diyl)bis(N,N-diethyl-4-methoxybenzenesulfonamide)” is not available, many oxadiazole derivatives are known to exhibit various biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties.

Safety and Hazards

The safety and hazards associated with a specific 1,3,4-oxadiazole derivative would depend on its exact structure. Some oxadiazole derivatives improve the oxygen balance and also release nitrogen gas, which is harmless to the environment, during decomposition.

Future Directions

Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought. These compounds could be used in the future in medicine and agriculture.